Cas no 1157221-95-8 (2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)-)

• Product Name: 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)-
• CAS No: 1157221-95-8
• MF: C₁₁H₁₃FOS
• MW: 212.283725500107
• CID: 5230777
• Update Time: 2025-11-05

2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylthio)-3-(4-fluorophenyl)propan-2-one
• 1-(ethylsulfanyl)-3-(4-fluorophenyl)propan-2-one
• 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)-

• Inchi： 1S/C11H13FOS/c1-2-14-8-11(13)7-9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： VDUGRLHECSXUDL-UHFFFAOYSA-N
• SMILES： S(CC)CC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)-

Recent Advances in the Study of 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- (CAS: 1157221-95-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- (CAS: 1157221-95-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores. Its structure, featuring an ethylthio group and a fluorophenyl moiety, has been shown to enhance binding affinity to specific biological targets. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- exhibits promising activity against a range of disease targets. Notably, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may modulate signaling pathways associated with cancer progression, making it a candidate for further investigation in oncology research.

The pharmacokinetic profile of 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- has also been a focus of recent research. Studies have revealed favorable absorption and distribution characteristics, along with manageable metabolic stability. These properties, combined with its low toxicity profile, position this compound as a viable lead for the development of new therapeutic agents.

Looking ahead, researchers are exploring the potential of 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- in combination therapies and drug delivery systems. Its compatibility with various drug formulations and its ability to enhance the efficacy of co-administered drugs are areas of active investigation. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its pharmacological properties and reduce potential side effects.

In conclusion, the compound 2-Propanone, 1-(ethylthio)-3-(4-fluorophenyl)- (CAS: 1157221-95-8) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, underscores its potential as a therapeutic agent. Continued research and collaboration across disciplines will be essential to fully realize its clinical applications and bring novel treatments to patients.